Cas no 1807227-71-9 (3-Bromomethyl-2-cyano-5-ethylbenzoic acid)

• Product Name: 3-Bromomethyl-2-cyano-5-ethylbenzoic acid
• CAS No: 1807227-71-9
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5009668
• Update Time: 2025-08-02

3-Bromomethyl-2-cyano-5-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-2-cyano-5-ethylbenzoic acid

• Inchi： 1S/C11H10BrNO2/c1-2-7-3-8(5-12)10(6-13)9(4-7)11(14)15/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： DFNUGFODUGVAAG-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C(C(=O)O)=CC(=C1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromomethyl-2-cyano-5-ethylbenzoic acid

Introduction to 3-Bromomethyl-2-cyano-5-ethylbenzoic acid (CAS No. 1807227-71-9)

3-Bromomethyl-2-cyano-5-ethylbenzoic acid (CAS No. 1807227-71-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural features and potential biological activities. This compound belongs to the benzoic acid derivatives family, characterized by a benzene ring substituted with various functional groups. The presence of a bromomethyl group, a cyano group, and an ethyl group at specific positions on the benzene ring imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry.

The bromomethyl moiety (–CH₂Br) is particularly noteworthy as it serves as a reactive handle for further functionalization through nucleophilic substitution reactions. This feature allows chemists to introduce diverse substituents, enabling the synthesis of more complex molecules. The cyano group (–CN), on the other hand, contributes to the compound's electronic properties and can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding. Additionally, the ethyl group (–CH₂CH₃) at the 5-position adds steric bulk and may influence the compound's solubility and metabolic stability.

In recent years, there has been growing interest in developing novel benzoic acid derivatives as potential therapeutic agents. The structural motif of 3-Bromomethyl-2-cyano-5-ethylbenzoic acid has been explored in various pharmacological contexts, particularly in the search for new antibiotics, anti-inflammatory agents, and anticancer drugs. The combination of these functional groups makes it an attractive scaffold for structure-activity relationship (SAR) studies, where modifications can be systematically introduced to optimize biological activity.

One of the most compelling aspects of 3-Bromomethyl-2-cyano-5-ethylbenzoic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged its reactivity to synthesize analogs with enhanced potency and selectivity. For instance, derivatives of this compound have been investigated for their antimicrobial properties, showing promise against resistant bacterial strains. The bromomethyl group facilitates the introduction of pharmacophores that can interact with bacterial enzymes or cell wall components, leading to inhibitory effects.

Moreover, the cyano group in 3-Bromomethyl-2-cyano-5-ethylbenzoic acid has been shown to enhance binding affinity in certain drug targets. This is particularly relevant in the development of small-molecule inhibitors that require specific interactions with biological macromolecules. The cyano group can form hydrogen bonds or participate in π-stacking interactions, which are critical for maintaining binding specificity. Such features have made this compound a valuable starting point for designing molecules that target protein-protein interactions or enzyme active sites.

The pharmaceutical industry has also explored 3-Bromomethyl-2-cyano-5-ethylbenzoic acid as a precursor for more complex drug candidates. By employing palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, chemists can introduce aryl or vinyl groups at the bromomethyl position, expanding the chemical space available for drug discovery. These reactions allow for the construction of biaryl structures or conjugated systems that exhibit improved pharmacokinetic properties.

Recent advances in computational chemistry have further enhanced the utility of 3-Bromomethyl-2-cyano-5-ethylbenzoic acid in drug design. Molecular modeling studies have been conducted to predict how modifications at different positions on the benzene ring can influence biological activity. These studies often focus on optimizing key interactions between the drug candidate and its target protein or receptor. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising lead compounds more efficiently.

In addition to its applications in pharmaceuticals, 3-Bromomethyl-2-cyano-5-ethylbenzoic acid has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for synthesizing polymers with tailored properties or for developing novel pesticides that target specific enzymatic pathways in pests while minimizing environmental impact.

The synthesis of 3-Bromomethyl-2-cyano-5-ethylbenzoic acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include bromination at the desired position on the benzene ring followed by cyanation and ethylation reactions. Careful control of reaction conditions is essential to achieve high yields and purity, which are critical for subsequent applications in medicinal chemistry.

The safety profile of 3-Bromomethyl-2-cyano-5-ethylbenzoic acid is another important consideration when handling this compound in a laboratory setting. While it is not classified as a hazardous material under standard regulations, appropriate personal protective equipment (PPE) should be used to prevent skin contact or inhalation of dust particles. Standard laboratory practices should be followed to ensure safe handling and disposal.

In conclusion,3-Bromomethyl-2-cyano-5-ethylbenzoic acid (CAS No. 1807227-71-9) is a multifunctional organic compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing novel drug candidates with improved biological activity. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.